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Ciprocinonide Ciprocinonide
Brand Name: Vulcanchem
CAS No.: 58524-83-7
VCID: VC0127664
InChI: InChI=1S/C28H34F2O7/c1-24(2)36-22-11-16-17-10-19(29)18-9-15(31)7-8-25(18,3)27(17,30)20(32)12-26(16,4)28(22,37-24)21(33)13-35-23(34)14-5-6-14/h7-9,14,16-17,19-20,22,32H,5-6,10-13H2,1-4H3/t16-,17-,19-,20-,22+,25-,26-,27-,28+/m0/s1
SMILES: CC1(OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)COC(=O)C6CC6)C)O)F)C)F)C
Molecular Formula: C28H34F2O7
Molecular Weight: 520.6 g/mol

Ciprocinonide

CAS No.: 58524-83-7

Reference Standards

VCID: VC0127664

Molecular Formula: C28H34F2O7

Molecular Weight: 520.6 g/mol

Ciprocinonide - 58524-83-7

CAS No. 58524-83-7
Product Name Ciprocinonide
Molecular Formula C28H34F2O7
Molecular Weight 520.6 g/mol
IUPAC Name [2-[(1S,2S,4R,8S,9S,11S,12R,13S,19S)-12,19-difluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoethyl] cyclopropanecarboxylate
Standard InChI InChI=1S/C28H34F2O7/c1-24(2)36-22-11-16-17-10-19(29)18-9-15(31)7-8-25(18,3)27(17,30)20(32)12-26(16,4)28(22,37-24)21(33)13-35-23(34)14-5-6-14/h7-9,14,16-17,19-20,22,32H,5-6,10-13H2,1-4H3/t16-,17-,19-,20-,22+,25-,26-,27-,28+/m0/s1
Standard InChIKey TZBDXWBBMOEVPI-XBQQDWOSSA-N
Isomeric SMILES C[C@]12C[C@@H]([C@]3([C@H]([C@@H]1C[C@@H]4[C@]2(OC(O4)(C)C)C(=O)COC(=O)C5CC5)C[C@@H](C6=CC(=O)C=C[C@@]63C)F)F)O
SMILES CC1(OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)COC(=O)C6CC6)C)O)F)C)F)C
Canonical SMILES CC1(OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)COC(=O)C6CC6)C)O)F)C)F)C
Synonyms (6α,11β,16α)-21-[(Cyclopropylcarbonyl)oxy]-6,9-difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dione; RS 2386; Fluocinolone Acetonide 21-Cyclopropylcarboxylate;
PubChem Compound 11954352
Last Modified Nov 11 2021
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